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Compound of Interest

Compound Name: 2-Bromo-1,1-difluoroethane

Cat. No.: B1266208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-1,1-difluoroethane, with the CAS number 359-07-9, is a halogenated hydrocarbon

with the chemical formula C₂H₃BrF₂.[1][2][3] This document provides a comprehensive

overview of its core physical properties, essential for its application in research, synthesis, and

pharmaceutical development. The data presented is a compilation from various sources, and

standardized experimental protocols for their determination are detailed.

Core Physical Properties
The physical characteristics of 2-Bromo-1,1-difluoroethane are summarized in the table

below. These properties are crucial for understanding its behavior in various experimental and

industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1266208?utm_src=pdf-interest
https://www.benchchem.com/product/b1266208?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1266208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units Notes

Molecular Weight 144.95 g/mol [1][2][3]

Appearance Colorless liquid - [1]

Boiling Point 57 - 57.3 °C

At standard

atmospheric pressure.

[2][4][5][6]

Melting Point -74.9 to -75 °C [2][4][5]

Density 1.824 g/mL At 18 °C.[4][5]

Refractive Index 1.394 - At 10 °C.[5]

Vapor Pressure 233 mmHg At 25 °C.[5]

Water Solubility ~795 mg/L Sparingly soluble.[1]

LogP (Octanol-Water

Partition Coefficient)
1.64640 -

Indicates moderate

lipophilicity.[2]

Experimental Protocols
The following are detailed methodologies for the experimental determination of key physical

properties of liquid compounds like 2-Bromo-1,1-difluoroethane.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small sample volumes and provides a reasonably accurate

determination of the boiling point.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Capillary tube (sealed at one end)
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Small test tube

Sample of 2-Bromo-1,1-difluoroethane

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath (e.g., paraffin oil in a Thiele tube).

The bath is heated gently. Initially, a stream of bubbles will emerge from the capillary tube as

the air expands.

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will be observed.

The heating is then discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[3][7]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer
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Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.

The container is filled with a known volume of 2-Bromo-1,1-difluoroethane.

The mass of the container with the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the filled container.

The density is calculated by dividing the mass of the liquid by its volume.[1][6]

The temperature of the liquid should be recorded as density is temperature-dependent.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Sample of 2-Bromo-1,1-difluoroethane

Dropper

Procedure:

The Abbe refractometer is calibrated using a standard liquid with a known refractive index.

The prism of the refractometer is cleaned with a suitable solvent and allowed to dry.

A few drops of the 2-Bromo-1,1-difluoroethane sample are placed on the prism.
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The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

typically controlled by a circulating water bath.

The light source is adjusted, and the eyepiece is used to bring the dividing line between the

light and dark fields into sharp focus.

The control knob is turned to center the crosshairs on the dividing line.

The refractive index is read directly from the instrument's scale.[8]

Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid sample.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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